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Compound of Interest

Compound Name: Diisopropylaminoborane

Cat. No.: B2863991 Get Quote

An In-Depth Technical Guide to the Stability and Storage of Diisopropylaminoborane

Introduction
Diisopropylaminoborane, often abbreviated as DIPAB, is a versatile and valuable reagent in

modern organic synthesis. As a monomeric aminoborane, it serves as a mild and efficient

agent for the palladium-catalyzed borylation of aryl halides and the reduction of various

functional groups, including nitriles and esters.[1][2] Its utility is underscored by its cost-

effectiveness and ease of handling compared to harsher or more toxic reagents.[1] However,

the efficacy and safety of diisopropylaminoborane are intrinsically linked to its chemical

stability and the conditions under which it is stored and handled. This guide provides a

comprehensive overview of the critical factors governing the stability of

diisopropylaminoborane, offering field-proven insights and detailed protocols for researchers,

scientists, and drug development professionals to ensure its integrity and safe utilization.

Core Physicochemical Properties
A foundational understanding of diisopropylaminoborane's physical and chemical properties

is essential for its proper management. These characteristics dictate its behavior under various

laboratory conditions.
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Property Value Reference(s)

Chemical Formula C₆H₁₈BN

Molecular Weight 115.02 g/mol

Appearance Solid, semi-solid, or liquid [3]

Density 0.790 g/mL [3]

Boiling Point 88°C / 1 mmHg [4]

Flash Point 72.2°C (162.0°F) [3]

Refractive Index n/D 1.452 [3]

Storage Temperature 2-8°C [3]

Chemical Stability and Reactivity Profile
The reactivity of aminoboranes is governed by the nature of the nitrogen-boron (N-B) dative

bond.[5] While diisopropylaminoborane is considered chemically stable under standard

ambient conditions when properly stored, its utility as a reagent also makes it susceptible to

degradation under adverse conditions.

Thermal Stability
Diisopropylaminoborane is stable at room temperature but is sensitive to heat. Thermal

decomposition can lead to the release of irritating and potentially hazardous gases and vapors.

[6] Therefore, it is crucial to keep the reagent away from heat sources, open flames, and hot

surfaces. The recommended storage temperature of 2-8°C is designed to minimize thermal

degradation and preserve the reagent's integrity over the long term.[3]

Atmospheric Sensitivity
Air and Moisture: Diisopropylaminoborane is sensitive to both oxygen and moisture.[7][8]

Reactions involving this reagent are typically conducted under an inert atmosphere, such as

dry argon or nitrogen, to prevent decomposition and the formation of unwanted byproducts.[7]

Exposure to moist air can lead to hydrolysis, while exposure to oxygen can result in oxidation.
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These degradation pathways not only consume the active reagent but can also introduce

impurities that may interfere with sensitive chemical transformations.

Explosive Mixtures: The vapors of diisopropylaminoborane can form explosive mixtures with

air, presenting a significant safety hazard. This underscores the importance of handling the

compound in a well-ventilated area, preferably within a chemical fume hood, and ensuring that

containers are tightly sealed when not in use.[6]

Incompatible Materials and Hazardous Reactions
Understanding the incompatibility of diisopropylaminoborane with other chemical classes is

fundamental to preventing hazardous situations.

Strong Oxidizing Agents: Contact with strong oxidizers (e.g., nitrates, perchlorates,

peroxides) creates a risk of ignition or the formation of flammable gases.

Acids and Halogens: The reagent can react exothermically with acids and halogens. These

reactions can be vigorous and should be avoided.

Nitrites and Nitrous Acid: In the presence of nitrites, nitrates, or nitrous acid, there is a

potential for the liberation of carcinogenic nitrosamines.

Postulated Decomposition Pathways
While specific mechanistic studies on diisopropylaminoborane decomposition are not

extensively detailed in readily available literature, its degradation can be logically inferred from

the general reactivity of aminoboranes. The primary pathways are hydrolysis and oxidation

upon exposure to air and moisture.
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Reagent Status

Is container factory sealed?

Has container been opened?

No

Store at 2-8°C under
inert atmosphere.

Yes
Check inert gas seal.

Is it intact?

Yes

Consider immediate use
or proper disposal.

No
(Unknown History)

Yes
Repurge with Argon/N₂,

reseal tightly.

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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